Cas no 101251-17-6 (1H-Pyrazolo[3,4-d]pyrimidine, 3-chloro-1-methyl-6-(methylthio)-)

1H-Pyrazolo[3,4-d]pyrimidine, 3-chloro-1-methyl-6-(methylthio)- structure
101251-17-6 structure
Product Name:1H-Pyrazolo[3,4-d]pyrimidine, 3-chloro-1-methyl-6-(methylthio)-
CAS No:101251-17-6
MF:C7H7ClN4S
MW:214.67527794838
CID:3553987
PubChem ID:295922
Update Time:2025-04-22

1H-Pyrazolo[3,4-d]pyrimidine, 3-chloro-1-methyl-6-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazolo[3,4-d]pyrimidine, 3-chloro-1-methyl-6-(methylthio)-
    • 3-chloro-1-methyl-6-methylsulfanyl-1H-pyrazolo[3,4-d]pyrimidine
    • DB-193871
    • NSC165552
    • 3-Chloro-1-methyl-6-(methylthio)-1h-pyrazolo[3,4-d]pyrimidine
    • NSC-165552
    • JJTNVGBIOLCNQB-UHFFFAOYSA-N
    • SCHEMBL4258862
    • 101251-17-6
    • Inchi: 1S/C7H7ClN4S/c1-12-6-4(5(8)11-12)3-9-7(10-6)13-2/h3H,1-2H3
    • InChI Key: JJTNVGBIOLCNQB-UHFFFAOYSA-N
    • SMILES: C1(SC)=NC=C2C(Cl)=NN(C)C2=N1

Computed Properties

  • Exact Mass: 214.0079951Da
  • Monoisotopic Mass: 214.0079951Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 68.9Ų
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